Cas no 2172533-97-8 (3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol)

• Product Name: 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol
• CAS No: 2172533-97-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6362274
• PubChem ID: 165865371
• Update Time: 2025-08-04

3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol
• EN300-1631928
• 2172533-97-8
• 3-[2-(hydroxymethyl)bicyclo[2.2.1]heptan-2-yl]azetidin-3-ol

• Inchi： 1S/C11H19NO2/c13-7-10(11(14)5-12-6-11)4-8-1-2-9(10)3-8/h8-9,12-14H,1-7H2
• InChI Key： MILBWVOPWWAOPB-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(CO)CC2CCC1C2

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol

Introduction to 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol (CAS No. 2172533-97-8)

3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2172533-97-8, this molecule represents a fusion of bicyclic and azetidinone scaffolds, which are known for their involvement in various pharmacological mechanisms. The presence of a hydroxymethyl group and the specific arrangement of rings contribute to its distinct chemical properties, making it a subject of interest for further exploration in drug discovery and development.

The compound’s structure, characterized by a bicyclo[2.2.1]heptane core attached to an azetidinone ring, suggests potential interactions with biological targets that may not be accessible to simpler linear or planar molecules. This three-dimensional framework could be crucial in modulating enzyme activity or receptor binding, which are key considerations in medicinal chemistry. The hydroxymethyl substituent, in particular, introduces a site for hydrogen bonding or other polar interactions, which can significantly influence the compound’s solubility, bioavailability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have shown that the rigid bicyclic system in 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol can stabilize certain conformations that may enhance binding affinity to biological targets. For instance, the azetidinone moiety is often found in bioactive natural products and synthetic drugs due to its ability to mimic the binding pockets of enzymes like kinases or proteases. The hydroxymethyl group further enhances this potential by providing additional interaction points.

In the context of modern drug design, the synthesis of such intricate molecules presents both challenges and opportunities. The development of efficient synthetic routes to 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol has been a focus of several research groups aiming to optimize yield and purity while maintaining structural integrity. Techniques such as transition metal-catalyzed cyclizations and asymmetric synthesis have been explored to achieve the desired stereochemistry with high fidelity.

The biological evaluation of 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol has revealed promising preliminary results in several disease models. Research indicates that compounds with similar scaffolds may exhibit anti-inflammatory, antiviral, or anticancer properties by modulating key signaling pathways. The hydroxymethyl group has been identified as a critical feature for these activities, potentially contributing to both efficacy and selectivity. Further investigation into its mechanism of action could uncover novel therapeutic strategies.

One particularly intriguing aspect of this compound is its potential for conformational flexibility within the bicyclic system. This flexibility allows the molecule to adopt multiple shapes that may interact differently with biological targets depending on environmental conditions such as pH or temperature. Such dynamic behavior is increasingly recognized as an important factor in drug design, as it can influence both potency and side effects.

The role of computational methods in understanding the properties of 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol cannot be overstated. High-throughput virtual screening (HTVS) has been employed to rapidly assess thousands of analogs for their potential bioactivity against various targets. These studies have not only identified lead compounds but also provided insights into structural features that enhance binding affinity or selectivity.

As our understanding of complex molecular interactions grows, so does the demand for sophisticated tools to analyze and predict their behavior. Techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the three-dimensional structure of 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidin-3-ol, providing critical data for refining synthetic strategies and optimizing pharmacological activity.

The future prospects for 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylationzetidinonewill likely involve interdisciplinary approaches combining organic synthesis, computational modeling, and biological testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.